ethyl 2-[(3-pyridinylcarbonyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-(pyridine-3-carbonylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C18H20N2O3S/c1-2-23-18(22)15-13-8-4-3-5-9-14(13)24-17(15)20-16(21)12-7-6-10-19-11-12/h6-7,10-11H,2-5,8-9H2,1H3,(H,20,21)
• InChI Key: WLJCDMBBFRRGAH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C3=CN=CC=C3
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

The compound of interest belongs to a class of substances that are synthesized for various applications, including medicinal chemistry and materials science. Compounds with similar structures have been explored for their potential biological activities and unique chemical properties.

Synthesis Analysis

The synthesis of compounds similar to ethyl 2-[(3-pyridinylcarbonyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate often involves multi-step reactions, starting from basic heterocyclic frameworks. For example, a related synthesis involves the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives in ethanol/triethylamine (TEA) solution at room temperature, leading to various heterocyclic compounds (Mohamed, 2021).

Molecular Structure Analysis

The molecular structure of compounds within this chemical family is characterized by their complex heterocyclic systems. X-ray crystallography has been used to confirm the planar geometric structure of related compounds, revealing intricate details such as intramolecular hydrogen bonding and slight deviations in the planar alignment of molecular components (Menati et al., 2020).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, leading to a wide range of derivatives with potential biological and chemical utility. For instance, ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates have been shown to react with active methylene reagents to give pyran, pyridine, and pyridazine derivatives, highlighting their versatile reactivity (Mohareb et al., 2004).

Mechanism of Action

The mechanism of action of “ethyl 2-[(3-pyridinylcarbonyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate” is not explicitly mentioned in the retrieved papers.

Safety and Hazards

The safety and hazards associated with “ethyl 2-[(3-pyridinylcarbonyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate” are not explicitly mentioned in the retrieved papers.

Future Directions

The future directions for the research and development of “ethyl 2-[(3-pyridinylcarbonyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate” are not explicitly mentioned in the retrieved papers.